Cas no 1806861-87-9 (2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol)
2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol
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- Inchi: 1S/C9H8F2N2O2/c1-15-7-2-5(4-14)8(9(10)11)13-6(7)3-12/h2,9,14H,4H2,1H3
- InChI Key: WIPGMIDZOYZIHD-UHFFFAOYSA-N
- SMILES: FC(C1C(CO)=CC(=C(C#N)N=1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 254
- XLogP3: 0.6
- Topological Polar Surface Area: 66.1
2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042722-250mg |
2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol |
1806861-87-9 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029042722-500mg |
2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol |
1806861-87-9 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029042722-1g |
2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol |
1806861-87-9 | 97% | 1g |
$3,099.20 | 2022-03-31 |
2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol
Research Brief on 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS: 1806861-87-9)
The compound 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS: 1806861-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a methoxy substituent, which contribute to its potential as a versatile intermediate in drug discovery and agrochemical applications. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic or agrochemical uses, making it a compound of considerable interest.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol as a key intermediate in the synthesis of novel kinase inhibitors. The study highlighted its utility in constructing pyridine-based scaffolds that exhibit potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. The compound's difluoromethyl group was found to enhance metabolic stability, while the cyano and methoxy functionalities contributed to binding affinity and selectivity, respectively.
Another notable application of this compound was reported in a 2024 ACS Agricultural Science & Technology article, where it was employed as a precursor for the development of next-generation fungicides. The study demonstrated that derivatives of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol exhibited broad-spectrum antifungal activity against plant pathogens such as Fusarium and Botrytis cinerea. The difluoromethyl group was critical for bioactivity, likely due to its role in disrupting fungal cell membrane integrity.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield route involving a palladium-catalyzed cyanation step followed by selective fluorination. This method addresses previous challenges related to regioselectivity and yield, paving the way for industrial-scale production.
Ongoing research is also exploring the compound's potential in other areas, such as its use in fluorescent probes for bioimaging, owing to its pyridine core's inherent photophysical properties. Preliminary results suggest that modifications to the methanol side chain could tune its emission properties for specific applications.
In conclusion, 2-Cyano-6-(difluoromethyl)-3-methoxypyridine-5-methanol (CAS: 1806861-87-9) represents a multifaceted compound with promising applications in drug discovery, agrochemical development, and materials science. Its unique structural attributes and demonstrated bioactivities underscore its value as a research target. Future studies are expected to further elucidate its mechanisms of action and expand its utility across these domains.
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